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Introduction
Rhodinose and olivose are diastereomeric 2,6-dideoxyhexoses, monosaccharides that play

crucial roles as components of various natural products, including antibiotics and cardiac

glycosides. Their identical chemical formula (C₆H₁₂O₄) and molecular weight (148.15 g/mol )

make their differentiation a significant analytical challenge. Mass spectrometry (MS), coupled

with gas chromatography (GC), offers a powerful tool to distinguish between these isomers.

This guide provides a comparative framework for differentiating rhodinose and olivose using

GC-MS, focusing on the analysis of their common derivatives: trimethylsilyl (TMS) ethers and

alditol acetates. While direct experimental mass spectra for both compounds are not readily

available in the public domain, this guide outlines the expected fragmentation patterns based

on established principles of carbohydrate mass spectrometry, enabling researchers to interpret

their own experimental data.

Structural Differences Leading to Mass
Spectrometric Differentiation
The key to differentiating rhodinose and olivose lies in the stereochemistry of their hydroxyl

groups at the C-3 and C-4 positions. These structural nuances influence the fragmentation

pathways of their derivatives under electron ionization (EI) in a mass spectrometer. The

diagram below illustrates the structural relationship between the two monosaccharides.
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Predicted Fragmentation of TMS-Derivatized 2,6-Dideoxyhexoses
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Figure 2. General fragmentation pathways for TMS-derivatized sugars.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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